Cas no 2171832-52-1 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid
• CAS No: 2171832-52-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6280255
• PubChem ID: 165544292
• Update Time: 2025-10-12

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid
• 2171832-52-1
• EN300-1491158
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid

• Inchi： 1S/C26H32N2O5/c1-17(9-8-14-24(30)31)27-23(29)15-26(2,3)28-25(32)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22H,8-9,14-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： JMJBQJHVOUXKLY-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NC(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid

Recent Advances in the Study of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid (CAS: 2171832-52-1)

The compound 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid (CAS: 2171832-52-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and unique structural features, has been explored for its potential applications in peptide synthesis, drug delivery, and biomaterial development. Recent studies have focused on its role as a versatile building block in the design of novel therapeutic agents and functional materials.

One of the key areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and the incorporation of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid has been shown to enhance the efficiency and selectivity of peptide chain elongation. A 2023 study published in the Journal of Peptide Science demonstrated that this compound can significantly reduce side reactions, such as epimerization, during SPPS, thereby improving the yield and purity of synthetic peptides.

In addition to its applications in peptide synthesis, recent investigations have highlighted the potential of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid in the development of self-assembling biomaterials. Researchers have exploited its amphiphilic properties to create hydrogels and nanostructures with tunable mechanical and chemical properties. These materials have shown promise in drug delivery systems, tissue engineering, and regenerative medicine. For instance, a 2022 study in Advanced Materials reported the use of this compound to fabricate a hydrogel capable of sustained release of bioactive peptides, offering a novel approach for treating chronic wounds.

Another noteworthy advancement is the exploration of this compound in targeted drug delivery. Its structural flexibility allows for conjugation with various therapeutic agents, enabling the design of prodrugs with improved pharmacokinetic profiles. A recent preprint on bioRxiv described the synthesis of a prodrug using 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid as a linker, which demonstrated enhanced tumor targeting and reduced off-target effects in preclinical models of cancer.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of compounds derived from 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid. Issues such as scalability, stability, and biocompatibility need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic protocols and evaluating the safety and efficacy of these compounds in vivo.

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid (CAS: 2171832-52-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, biomaterial development, and drug delivery, with recent studies underscoring its potential to address unmet medical needs. Future research will likely continue to explore its utility in innovative therapeutic strategies and materials science.